Cas no 173676-51-2 (2H-1-Benzopyran-7-ol, 3-(4-hydroxyphenyl)-2-(1-methylethyl)-)

• Product name: 2H-1-Benzopyran-7-ol, 3-(4-hydroxyphenyl)-2-(1-methylethyl)-
• CAS No: 173676-51-2
• MF: C₁₈H₁₈O₃
• MW: 282.333725452423
• CID: 1358099

2H-1-Benzopyran-7-ol, 3-(4-hydroxyphenyl)-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-7-ol, 3-(4-hydroxyphenyl)-2-(1-methylethyl)-

• Inchi： 1S/C18H18O3/c1-11(2)18-16(12-3-6-14(19)7-4-12)9-13-5-8-15(20)10-17(13)21-18/h3-11,18-20H,1-2H3
• InChI Key： LOWVNTMZFIZRCP-UHFFFAOYSA-N
• SMILES： C1(C(C)C)OC2=CC(O)=CC=C2C=C1C1=CC=C(O)C=C1

Computed Properties

• Exact Mass: 282.12564

Experimental Properties

• Density: 1.218±0.06 g/cm3(Predicted)
• Boiling Point: 471.5±45.0 °C(Predicted)
• PSA: 49.69
• pka: 9.63±0.40(Predicted)